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Compound of Interest

Compound Name: 3,4-Dimethoxybenzaldehyde-d6

Cat. No.: B12395036

Get Quote

Understanding the fundamental properties of a compound is the bedrock of its safe and

effective use. 3,4-Dimethoxybenzaldehyde is a crystalline solid with a characteristic sweet,

woody, vanilla-like aroma. Its deuterated form, 3,4-Dimethoxybenzaldehyde-d6, is visually

and physically similar.

Table 1: Physicochemical Properties of 3,4-Dimethoxybenzaldehyde
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Property Value Source(s)

Molecular Formula C₉H₁₀O₃ (Non-deuterated) [4][5]

Molecular Weight 166.17 g/mol (Non-deuterated) [4][5]

Appearance
Off-white to peach-colored

solid/crystals
[4][6]

Melting Point 40 - 45 °C (104 - 113 °F) [4][6]

Boiling Point 281 °C (538 °F) at 760 mmHg [4]

Flash Point > 112 °C (> 233.6 °F) [4]

Solubility

Slightly soluble in hot water;

freely soluble in alcohol and

diethyl ether.

Stability

Stable under normal

conditions. Sensitive to air and

light.

[4][7]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS), 3,4-Dimethoxybenzaldehyde is classified

as hazardous.[8][9] This classification necessitates specific handling precautions to mitigate

risks. The primary hazards are associated with ingestion, skin contact, and eye exposure.

Signal Word:Warning[8][10]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement Classification Source(s)

H302 Harmful if swallowed.
Acute toxicity (Oral),

Category 4
[10][11][12][13]

H315 Causes skin irritation.

Skin

Corrosion/Irritation,

Category 2

[8][12]

H317
May cause an allergic

skin reaction.

Skin Sensitisation,

Category 1B
[10][11][13]

H319
Causes serious eye

irritation.

Serious Eye

Damage/Irritation,

Category 2

[8][9]

H335
May cause respiratory

irritation.

Specific target organ

toxicity (single

exposure), Category 3

[8][9]

P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

Prevention [10][11]

P264
Wash skin thoroughly

after handling.
Prevention [10][12]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Prevention [11][12]

P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

Response [12]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

Response [12]
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P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Response [4]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

Disposal [7][12]

Section 3: Protocols for Safe Handling, Storage, and
Use
The stability and integrity of 3,4-Dimethoxybenzaldehyde-d6 are contingent upon proper

handling and storage. The compound is sensitive to light and air, where autoxidation can occur,

potentially leading to the formation of the corresponding carboxylic acid.[3][4][14]

Laboratory Handling Protocol
This protocol is designed to minimize exposure and prevent contamination or degradation of

the material.

Preparation: Before handling, ensure an eyewash station and safety shower are accessible.

[7] Don all required Personal Protective Equipment (PPE): chemical safety goggles, nitrile

gloves, and a lab coat.[4]

Engineering Controls: All weighing and handling of the solid compound must be performed in

a certified chemical fume hood to keep airborne concentrations low.[12]

Dispensing: Minimize dust generation during transfer.[12] Use appropriate tools (e.g., a clean

spatula). If the compound is particularly sensitive or being used for a high-purity application,

consider handling it under an inert atmosphere (e.g., nitrogen or argon).[3]
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Sealing: Immediately after dispensing, securely close the container lid.[3] For long-term

storage, wrapping the cap with paraffin film can provide an additional barrier against air and

moisture.

Cleanup: Clean any residual dust from the work area using a damp wipe. Dispose of all

contaminated materials (gloves, wipes) in a designated, approved waste container.[4][12]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

completing the work.[4][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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